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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079

Technical Support Center: Strontium Peroxide
Exposure

This guide provides immediate first aid procedures for researchers, scientists, and drug
development professionals who have been exposed to strontium peroxide. It is crucial to act
swiftly and follow these instructions carefully.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards of working with strontium peroxide?

Al: Strontium peroxide is a strong oxidizing agent. The primary hazards include irritation to
the skin, eyes, and respiratory system.[1][2][3][4] It may intensify fires and can be explosive if it
comes into contact with combustible materials, heat, or friction.[5]

Q2: What personal protective equipment (PPE) should be worn when handling strontium
peroxide?

A2: When handling strontium peroxide, it is essential to wear appropriate personal protective
equipment, including chemical safety goggles or a face shield, protective gloves (e.g., PVC),
and protective clothing to prevent skin contact.[1][2] A NIOSH/MSHA-approved respirator
should be used if there is a risk of inhalation.[1]

Q3: What should I do if | spill strontium peroxide in the lab?
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A3: For minor spills, you should immediately clean up the spill, avoiding dust generation.[2] For
major spills, evacuate the area and alert emergency responders.[2] In all cases, eliminate
ignition sources and ensure adequate ventilation.[3]

Troubleshooting Guides for Exposure Incidents
Eye Contact

Problem: Strontium peroxide has come into contact with my eyes.
Solution:
e Immediate Action: Do not rub your eyes.

e Flushing: Immediately flush the eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids to ensure complete irrigation.[1][2][3][4][6][7]

o Contact Lenses: If you are wearing contact lenses, remove them if it is safe to do so.

o Seek Medical Attention: After flushing, seek immediate medical attention.[1][2][6][7]

Skin Contact

Problem: Strontium peroxide has come into contact with my skin.
Solution:

o Immediate Action: Immediately remove all contaminated clothing, including shoes and
jewelry.[2]

e Washing: Wash the affected skin area thoroughly with soap and plenty of water for at least
15 minutes.[1][3][6][7]

o Seek Medical Attention: If skin irritation occurs or persists, seek medical advice.[7]

Inhalation

Problem: | have inhaled strontium peroxide dust.
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Solution:
o Immediate Action: Move the exposed person to fresh air at once.[1][3][4][6][7]

» Monitor Breathing: If the person is not breathing, give artificial respiration. If breathing is
difficult, provide oxygen.[1]

o Rest: Keep the person warm and at rest.[2]

o Seek Medical Attention: Seek immediate medical attention.[1][6][7]

Ingestion

Problem: | have accidentally swallowed strontium peroxide.
Solution:
e Immediate Action: Do NOT induce vomiting.[2]

e Rinse Mouth: Rinse the mouth thoroughly with water.[1][6][7] Never give anything by mouth
to an unconscious person.[6][7]

o Seek Medical Attention: Seek immediate medical attention.[1][2][6][7]

Quantitative Data

While specific occupational exposure limits for strontium peroxide have not been established
by OSHA, some jurisdictions may regulate it under the category of "Particulates Not Otherwise
Regulated (PNOR)".

Jurisdiction Exposure Limit Type Value
Oregon (Z-1) Total Dust 10 mg/m3
Oregon (Z-1) Respirable Fraction 5 mg/m3

Experimental Protocols: First Aid Procedures

The following are detailed step-by-step first aid protocols for exposure to strontium peroxide.
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Eye Exposure Protocol

Initiate Flushing: Immediately lead the affected person to an eyewash station.

Activate Eyewash: Activate the eyewash station, ensuring a gentle and continuous stream of
water.

Hold Eyelids Open: Hold the affected person's eyelids open with clean hands to ensure the
water thoroughly rinses the entire surface of the eye and under the eyelids.

Duration of Flushing: Continue flushing for a minimum of 15 minutes.

Transport: While flushing, have another person call for emergency medical assistance. After
15 minutes of flushing, loosely bandage the eyes and transport the individual to a medical
facility.

Skin Exposure Protocol

Remove Contaminated Items: Carefully remove any clothing, shoes, or jewelry that may
have come into contact with the strontium peroxide.

Initial Rinse: Place the affected body part under a safety shower or rinse with copious
amounts of running water for at least 15 minutes.

Wash with Soap: After the initial rinse, gently wash the area with soap and water.
Rinse Again: Thoroughly rinse the soap from the skin.

Cover and Seek Medical Help: Cover the affected area with a sterile dressing and seek
medical attention if irritation persists.

Visual Workflow for First Aid Response
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Caption: First aid decision workflow for strontium peroxide exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [First aid procedures for exposure to strontium
peroxide]. BenchChem, [2025]. [Online PDF]. Available at:
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strontium-peroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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